Cas no 2639374-16-4 (tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate
• CAS No: 2639374-16-4
• MF: C₁₃H₁₇BrClNO₃
• MW: 350.635982275009
• CID: 5640566
• PubChem ID: 165903055
• Update Time: 2025-06-28

tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2639374-16-4
• tert-butyl N-[(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethyl]carbamate
• EN300-27783000
• tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C13H17BrClNO3/c1-13(2,3)19-12(18)16-11(7-17)9-5-4-8(15)6-10(9)14/h4-6,11,17H,7H2,1-3H3,(H,16,18)/t11-/m1/s1
• InChI Key： XLJXUMDPCGGJDA-LLVKDONJSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](CO)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 349.00803g/mol
• Monoisotopic Mass: 349.00803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate

Professional Introduction to Compound with CAS No. 2639374-16-4 and Product Name: Tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate

The compound with the CAS number 2639374-16-4 and the product name tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a tert-butyl group, which is commonly employed to enhance the metabolic stability of pharmacological agents, and a hydroxyethylcarbamate moiety, which is known for its versatility in forming hydrogen bonds and improving solubility. These attributes make it a promising candidate for further exploration in the synthesis of novel therapeutic agents.

Recent research in the domain of chiral chemistry has highlighted the importance of enantiopure intermediates in the development of effective pharmaceuticals. The presence of the (1S) configuration in the title compound underscores its stereochemical specificity, which is critical for achieving optimal biological activity. Studies have demonstrated that enantiomerically pure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts, owing to differences in receptor binding affinity and metabolic pathways. The synthesis of tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate exemplifies the growing emphasis on stereochemical control in modern drug design.

The substituents 2-bromo-4-chlorophenyl contribute to the compound's unique electronic properties, making it a valuable scaffold for further derivatization. Halogenated aromatic rings are frequently employed in medicinal chemistry due to their ability to modulate reactivity and binding interactions. The combination of bromine and chlorine atoms provides multiple sites for functionalization, enabling chemists to tailor the compound's properties for specific therapeutic targets. This flexibility has been exploited in various drug discovery campaigns, where such motifs have been incorporated into molecules targeting a wide range of diseases.

In the context of contemporary pharmaceutical research, there is a growing interest in developing drugs that exhibit dual functionality or modulate multiple biological pathways simultaneously. The hydroxyethylcarbamate group in this compound offers opportunities for such applications, as it can participate in hydrogen bonding interactions with biological targets while also serving as a site for further chemical modification. This dual role makes it an attractive building block for designing molecules with enhanced efficacy and reduced side effects. Researchers are exploring its potential use in the development of kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies.

The tert-butyl group, while primarily known for its steric shielding properties, also contributes to the compound's overall stability under various conditions. This stability is particularly important during synthetic transformations and storage, ensuring that the compound remains viable for downstream applications. In addition, the tert-butyl carbamate moiety can be hydrolyzed under acidic or basic conditions, providing a means for introducing other functional groups or releasing active pharmaceutical ingredients (APIs) at targeted sites within biological systems.

Advances in computational chemistry have enabled more efficient screening and optimization of drug candidates like tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and other key pharmacokinetic parameters before conducting expensive experimental trials. These predictions can guide synthetic efforts toward more promising derivatives, saving time and resources while increasing the likelihood of success. The integration of computational methods with traditional synthetic approaches has become indispensable in modern drug discovery pipelines.

The synthesis of complex molecules such as this one often involves multi-step processes that require precise control over reaction conditions and intermediates. Recent innovations in catalytic methods have streamlined many of these steps, making it possible to produce high-purity compounds more efficiently than ever before. For instance, asymmetric catalysis has been employed to achieve high enantiomeric excesses during key transformations, ensuring that only one stereoisomer is formed—a critical requirement for many pharmaceutical applications.

The potential applications of tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as an intermediate in biocatalytic processes or as a precursor to larger peptidomimetics designed to mimic natural bioactive molecules. Such peptidomimetics have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer by targeting specific cellular pathways without eliciting toxic side effects.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. The demand for highly selective and potent therapeutic agents requires innovative molecular architectures like those represented by this compound. By leveraging advances in synthetic chemistry, computational biology, and biopharmaceutical engineering, researchers are paving the way for next-generation treatments that offer improved patient outcomes while minimizing adverse effects.

In conclusion,tert-butyl N-(1S)-1-(2-bromo-4-chlorophenyl)-2-hydroxyethylcarbamate (CAS No. 2639374-16-4) stands as a testament to the progress being made in pharmaceutical chemistry today. Its unique structural composition and versatile functional groups position it as a valuable tool for both academic research and industrial development efforts aimed at addressing unmet medical needs worldwide.